Cas no 2138055-22-6 (3-(4,5-dimethyl-1H-imidazol-1-yl)-4-ethylcyclohexan-1-ol)

• Product Name: 3-(4,5-dimethyl-1H-imidazol-1-yl)-4-ethylcyclohexan-1-ol
• CAS No: 2138055-22-6
• MF: C₁₃H₂₂N₂O
• MW: 222.326583385468
• CID: 6394767
• PubChem ID: 165498083
• Update Time: 2025-10-22

3-(4,5-dimethyl-1H-imidazol-1-yl)-4-ethylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1160310
• 2138055-22-6
• 3-(4,5-dimethyl-1H-imidazol-1-yl)-4-ethylcyclohexan-1-ol

• Inchi： 1S/C13H22N2O/c1-4-11-5-6-12(16)7-13(11)15-8-14-9(2)10(15)3/h8,11-13,16H,4-7H2,1-3H3
• InChI Key： JLIIYXMOINZGQK-UHFFFAOYSA-N
• SMILES： OC1CCC(CC)C(C1)N1C=NC(C)=C1C

Computed Properties

• Exact Mass: 222.173213330g/mol
• Monoisotopic Mass: 222.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38Ų

Additional information on 3-(4,5-dimethyl-1H-imidazol-1-yl)-4-ethylcyclohexan-1-ol

Comprehensive Overview of 3-(4,5-dimethyl-1H-imidazol-1-yl)-4-ethylcyclohexan-1-ol (CAS No. 2138055-22-6): Properties, Applications, and Research Insights

3-(4,5-dimethyl-1H-imidazol-1-yl)-4-ethylcyclohexan-1-ol (CAS No. 2138055-22-6) is a structurally unique organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule combines a cyclohexanol backbone with a substituted imidazole ring, offering versatile chemical properties. Researchers are particularly interested in its potential as a bioactive scaffold due to the presence of both hydrogen-bond donor (hydroxyl group) and acceptor (imidazole nitrogen) moieties, which are critical for drug-receptor interactions.

The compound’s synthetic versatility makes it valuable for designing small-molecule inhibitors and enzyme modulators. Recent studies highlight its relevance in targeting inflammatory pathways, a hot topic in drug discovery. With growing interest in precision medicine, derivatives of 3-(4,5-dimethyl-1H-imidazol-1-yl)-4-ethylcyclohexan-1-ol are being explored for their potential to address unmet medical needs, such as chronic inflammation and metabolic disorders. Its lipophilic nature also suggests applications in CNS drug development, aligning with trends in neurodegenerative disease research.

From a chemical perspective, the compound’s stereochemistry (chiral centers at C-3 and C-4 of the cyclohexane ring) adds complexity to its synthesis and biological activity. This feature is frequently discussed in asymmetric catalysis forums, where researchers seek efficient methods to produce enantiopure forms. The 4,5-dimethylimidazole moiety further enhances its stability against metabolic degradation, a key consideration in prodrug design.

Environmental and green chemistry applications are another emerging focus. The compound’s potential as a biodegradable intermediate aligns with global efforts to reduce industrial waste. Analytical techniques like HPLC-MS and NMR spectroscopy are commonly employed to characterize its purity and reactivity, topics frequently searched by synthetic chemists.

In summary, 3-(4,5-dimethyl-1H-imidazol-1-yl)-4-ethylcyclohexan-1-ol represents a multifaceted compound with broad interdisciplinary relevance. Its structural features and adaptability position it at the intersection of medicinal chemistry, materials science, and sustainable technology, making it a compelling subject for ongoing research.